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Compound of Interest

Compound Name: Monocrotophos-d6

Cat. No.: B13828459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Monocrotophos-d6, a deuterated

analog of the organophosphate insecticide Monocrotophos. This document is intended to serve

as a detailed resource, outlining the key analytical specifications, experimental protocols for its

analysis, and relevant biological pathways for its application in research and development.

Core Analytical Data
Monocrotophos-d6 is a stable isotope-labeled internal standard used for the quantitative

analysis of Monocrotophos in various matrices. The certificate of analysis for Monocrotophos-
d6 provides critical data on its identity and purity.
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Parameter Specification Reference

Product Name Monocrotophos-d6 (Major) [1]

Product Code TRC-M526053 [1]

CAS Number 1795136-77-4 [1][2]

Molecular Formula C₇H₈D₆NO₅P [1]

Molecular Weight 229.2 g/mol

Purity >95% (by HPLC)

Appearance Neat

Storage Temperature -20°C

Unlabelled CAS Number 6923-22-4

Experimental Protocols
The analysis of Monocrotophos-d6 is crucial to confirm its identity, purity, and isotopic

enrichment. The following are detailed methodologies for key experiments, based on

established analytical techniques for organophosphate compounds.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is used to determine the chemical purity of the Monocrotophos-d6 standard.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

suitable.

Mobile Phase: A gradient of acetonitrile and water is commonly used.

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at 254 nm.
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Sample Preparation: A stock solution of Monocrotophos-d6 is prepared in a suitable solvent

like methanol or acetonitrile. This stock is then diluted to an appropriate concentration for

injection.

Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is

analyzed. The purity is calculated based on the area percentage of the main peak

corresponding to Monocrotophos-d6.

Identity Confirmation by Mass Spectrometry (MS)
Mass spectrometry is employed to confirm the molecular weight of Monocrotophos-d6 and to

assess its isotopic enrichment.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled to a suitable ionization source (e.g., electrospray ionization -

ESI).

Sample Infusion: The sample can be directly infused into the mass spectrometer or

introduced via an LC system.

Data Acquisition: The mass spectrum is acquired in full scan mode to observe the molecular

ion peak.

Analysis: The observed mass of the molecular ion is compared to the theoretical exact mass

of Monocrotophos-d6. The isotopic distribution pattern is also analyzed to confirm the

presence and extent of deuterium labeling.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of molecules and can confirm

the positions of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: The Monocrotophos-d6 sample is dissolved in a suitable deuterated

solvent (e.g., chloroform-d, methanol-d4).
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¹H NMR: The proton NMR spectrum will show the absence of signals at the positions where

deuterium has been incorporated, confirming the isotopic labeling.

³¹P NMR: The phosphorus-31 NMR spectrum will provide information about the phosphorus

environment in the molecule.

Visualizing Key Processes
To better illustrate the context in which Monocrotophos-d6 is utilized, the following diagrams

depict a typical quality control workflow and a relevant biological pathway.
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Figure 1: Quality Control Workflow for Monocrotophos-d6.

Monocrotophos, the unlabelled analogue of Monocrotophos-d6, is known to be an inhibitor of

acetylcholinesterase, a key enzyme in the nervous system. The following diagram illustrates

this inhibitory action.
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Figure 2: Inhibition of Acetylcholinesterase by Monocrotophos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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